Cas no 126939-27-3 (4-Hydroxy Ketotifen)

4-Hydroxy Ketotifen is a hydroxylated metabolite of Ketotifen, a well-known antihistamine and mast cell stabilizer. This compound retains the parent molecule's pharmacologically active properties, including H1-receptor antagonism and anti-inflammatory effects. Its hydroxyl group enhances solubility, potentially improving bioavailability and metabolic stability. 4-Hydroxy Ketotifen is of interest in pharmacological research for studying Ketotifen's metabolic pathways and therapeutic mechanisms. It serves as a reference standard in analytical applications, such as HPLC or LC-MS, for quantifying Ketotifen and its metabolites in biological matrices. The compound's defined structure and purity make it valuable for preclinical investigations and drug development studies.
4-Hydroxy Ketotifen structure
4-Hydroxy Ketotifen structure
Product Name:4-Hydroxy Ketotifen
CAS No:126939-27-3
MF:C19H21NO2S
MW:327.440543889999
CID:1061987
PubChem ID:12274855
Update Time:2025-10-12

4-Hydroxy Ketotifen Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy Ketotifen
    • 10-hydroxy-10-(1-methylpiperidin-4-yl)-5H-benzo[1,2]cyclohepta[3,4-b]thiophen-4-one
    • Ketotifen EP Impurity C
    • 4,9-Dihydro-4-hydroxy-4-(1-Methyl-4-piperidinyl)-
    • 4-hydroxy-4-(1-methylpiperidin-4-yl)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-10(9H)-one
    • 2-hydroxy-2-(1-methylpiperidin-4-yl)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-8-one
    • Ketotifen Impurity C
    • (4RS)-4-hydroxy-4-(1-methylpiperidin-4-yl)-4,9-dihydro-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one
    • 4,9-Dihydro-4-hydroxy-4-(1-methyl-4-piperidinyl)-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one
    • 5C5W2N9VHS
    • 10H-Benzo[4,5]cyclohepta[1,2-b]thiophen-10-one, 4,9-dihydro-4-hydroxy-4-(1-methyl-4-piperidinyl)-
    • KETOTIFEN HYDROGEN FUMARATE IMPURITY C [EP IMPURITY]
    • 10H-Benzo[4,5]cyclohepta[1,2-b]thiophen-10-one, 4,9-dihydro-4-hydroxy-4-(1-methyl-4-piperidinyl)-, (+/-)-
    • DTXSID40483611
    • 126939-27-3
    • Inchi： 1S/C19H21NO2S/c1-20-9-6-14(7-10-20)19(22)15-5-3-2-4-13(15)12-17(21)18-16(19)8-11-23-18/h2-5,8,11,14,22H,6-7,9-10,12H2,1H3
    • InChI Key： LZPRFURMCOCGDP-UHFFFAOYSA-N
    • SMILES： S1C=CC2=C1C(CC1C=CC=CC=1C2(C1CCN(C)CC1)O)=O

Computed Properties

  • Exact Mass: 327.12900
  • Monoisotopic Mass: 327.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 68.78000
  • LogP: 3.00250

4-Hydroxy Ketotifen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H943680-5mg
4-Hydroxy Ketotifen
 126939-27-3
5mg
 $ 196.00 2023-04-15
TRC
H943680-50mg
4-Hydroxy Ketotifen
 126939-27-3
50mg
 $ 1533.00 2023-04-15

4-Hydroxy Ketotifen Production Method

4-Hydroxy Ketotifen Related Literature

Related Categories

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